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Compound of Interest

Compound Name:
3-Nitro-5-(trifluoromethyl)benzoic

acid

Cat. No.: B1297927 Get Quote

An In-depth Technical Guide to 3-Nitro-5-(trifluoromethyl)benzoic Acid: Properties,

Synthesis, and Applications in Drug Development

This guide provides a comprehensive technical overview of 3-Nitro-5-
(trifluoromethyl)benzoic acid, a key chemical intermediate for researchers, scientists, and

professionals in drug development. It covers the compound's chemical identity and properties,

detailed synthesis protocols, and its significant role as a building block in the creation of

advanced pharmaceutical agents.

Compound Identification and Properties
3-Nitro-5-(trifluoromethyl)benzoic acid is a substituted aromatic carboxylic acid. The

presence of both a nitro (-NO₂) group and a trifluoromethyl (-CF₃) group makes it a highly

versatile precursor in organic synthesis, particularly for fluorinated compounds which are of

immense interest in medicinal chemistry.[1] These functional groups significantly influence the

molecule's reactivity and electronic characteristics, providing multiple pathways for synthetic

modification.

Synonyms and Identifiers:

The compound is known by several names in chemical literature and commercial catalogs:

3-Carboxy-5-nitrobenzotrifluoride[1][2][3][4]
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3-Trifluoromethyl-5-nitrobenzoic Acid[1][2][4]

5-Nitro-3-(trifluoromethyl)benzoic acid[2]

a,a,a-Trifluoro-5-nitro-m-toluic acid[2]

Benzoic acid, 3-nitro-5-(trifluoromethyl)-[2][4]

Chemical and Physical Data:

The key quantitative properties of 3-Nitro-5-(trifluoromethyl)benzoic acid are summarized in

the table below for easy reference and comparison.

Property Value Source(s)

CAS Number 328-80-3 [2][3][5]

Molecular Formula C₈H₄F₃NO₄ [2][3][4][5]

Molecular Weight 235.12 g/mol [3][5]

Physical Form
Solid, White to Light Yellow

Powder
[2][5]

Melting Point 127-129 °C [5]

Boiling Point 309.8°C at 760 mmHg [5]

InChI Key
ODCLHXGXGFBBTA-

UHFFFAOYSA-N
[2]

Synthesis and Experimental Protocols
The primary route for synthesizing 3-Nitro-5-(trifluoromethyl)benzoic acid is through the

nitration of its precursor, 3-(trifluoromethyl)benzoic acid. The workflow for this synthesis is

outlined below.
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3-(Trifluoromethyl)benzoic Acid
+ Concentrated H₂SO₄

Cooling to 0°C

Step 1

Add Fuming Nitric Acid
(HNO₃)

Step 2

Stir at 35°C
(3 hours)

Step 3

Pour onto Ice
(Precipitation)

Step 4

Filtration & Washing

Step 5

Dissolve in Ethyl Acetate

Step 6

Wash with H₂O & Brine

Step 7

Dry over Na₂SO₄

Step 8

Evaporation under
Reduced Pressure

Step 9

3-Nitro-5-(trifluoromethyl)benzoic Acid
(Final Product)

Step 10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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